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Compound of Interest

Compound Name: 2,2-dimethylbutane

Cat. No.: B166423

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on mitigating the risks of electrostatic
discharge (ESD) when transferring 2,2-dimethylbutane. Adherence to these protocols is
critical for ensuring laboratory safety and experimental integrity.

Frequently Asked Questions (FAQSs)

Q1: What is electrostatic discharge (ESD) and why is it a concern when handling 2,2-
dimethylbutane?

Al: Electrostatic discharge is the sudden flow of electricity between two electrically charged
objects. 2,2-dimethylbutane is a highly flammable liquid with low electrical conductivity.[1][2][3]
[4] The movement and pouring of such non-conductive liquids can generate and accumulate
static electricity.[5][6][7] If this accumulated charge discharges as a spark in the presence of
flammable vapors, it can lead to a fire or explosion.[7][8]

Q2: What are the primary methods for preventing ESD during the transfer of 2,2-
dimethylbutane?

A2: The two primary methods for preventing ESD are grounding and bonding.
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» Bonding: This involves electrically connecting two or more conductive objects, such as a
dispensing container and a receiving container, with a conductor to equalize their electrical
potential.[5][6]

e Grounding (or Earthing): This is the process of connecting one or more conductive objects to
the earth, ensuring they are at zero electrical potential.[5][6]

Proper bonding and grounding provide a path for static charges to safely dissipate to the
ground, preventing the buildup of a dangerous electrical potential.[5][7]

Q3: What equipment is necessary for proper grounding and bonding?

A3: You will need appropriate conductive wires and clamps. These are specifically designed for
this purpose and ensure a low-resistance, metal-to-metal connection.[6][9] It is crucial that the
connection points on the containers are free of paint, rust, or any other insulating material.[6]

Q4: Are there specific guidelines for the flow rate when transferring 2,2-dimethylbutane?

A4: Yes, it is recommended to use a low initial flow rate to minimize the generation of static
electricity, a technique known as avoiding "splash filling."[8][9] Once the outlet of the dispensing
tube is submerged in the liquid in the receiving container, the flow rate can be gradually
increased.

Q5: Can | use plastic containers when transferring 2,2-dimethylbutane?

Ab5: It is strongly advised to use conductive (metal) containers for transferring flammable liquids
like 2,2-dimethylbutane, especially in quantities greater than 4 liters (approximately 1 gallon).
[71[9] Non-conductive materials like plastic can accumulate static charge, increasing the risk of
an ESD event. If a non-conductive receiving container must be used, a metal grounding rod or
wire should be inserted into the container and bonded to the dispensing container and ground.

[5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Suspected static discharge
(e.g., audible crackling, visible

spark)

Inadequate or improper

grounding/bonding.

Immediately stop the transfer
process. Verify that all bonding
and grounding connections are
secure and making direct
metal-to-metal contact. Ensure
clamps are attached to bare

metal on both containers.

Use of non-conductive

equipment.

Replace any plastic funnels or
containers with conductive
alternatives. If a non-
conductive receiving container

is unavoidable, ensure a

properly bonded and grounded

dip tube or grounding rod is in

use.

High transfer velocity (splash
filling).

Reduce the flow rate,
especially at the beginning of
the transfer, to ensure the
liquid fills from the bottom up

without excessive splashing.

Flammable vapors detected

near the transfer area

Inadequate ventilation.

Ensure the transfer is
performed in a well-ventilated
area, such as a fume hood, to
prevent the accumulation of

flammable vapors.

Spillage.

Clean up any spills
immediately using appropriate
absorbent materials and
dispose of the waste in a
designated flammable waste

container.

Uncertainty about the

conductivity of 2,2-

Lack of specific material data.

Treat 2,2-dimethylbutane as a

non-conductive liquid.
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dimethylbutane According to NFPA 77, liquids
with a conductivity of less than
50 pS/m are considered non-
conductive and require
stringent static control
measures.[5] Aliphatic
hydrocarbons are generally
non-conductive.[1][3][4]

Quantitative Data Summary

While a specific electrical conductivity value for 2,2-dimethylbutane is not readily available in
the searched literature, its classification as a non-polar aliphatic hydrocarbon indicates that it is
a poor electrical conductor.[1][3][4] For risk assessment, it should be treated as a non-
conductive liquid.

Property Value Significance for ESD
o o High potential for static charge
Classification Non-conductive liquid _
accumulation.
_ _ Influences the amount of
Dielectric Constant (er) ~1.87 - 1.92

charge that can be stored.

A long relaxation time indicates

) that static charges will
T=¢r*eo/ o (where gois the o ) )
) ] o dissipate slowly, increasing the
Charge Relaxation Time (1) permittivity of free space and o ) )
] ) o risk of accumulation. For non-
is the electrical conductivity) S o
conductive liquids, this time is

significant.

Note: Due to the lack of a specific conductivity value (o) for 2,2-dimethylbutane, a precise
charge relaxation time cannot be calculated here. However, its non-conductive nature implies a
long relaxation time.

Experimental Protocols
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Protocol 1: Measurement of Electrical Conductivity

This protocol is based on the principles outlined in ASTM D2624 and ASTM D4308 for
determining the electrical conductivity of liquid hydrocarbons.[5][6][7][8][9][10][11]

Objective: To determine the electrical conductivity of a 2,2-dimethylbutane sample to classify
its electrostatic hazard potential.

Apparatus:

Conductivity meter with a probe suitable for low-conductivity liquids.

Conductivity cell.

Beakers and graduated cylinders.

Thermometer.

Grounding and bonding equipment.

Methodology:

Ensure all equipment is properly cleaned and dried to avoid contamination of the sample.

o Calibrate the conductivity meter according to the manufacturer's instructions.

o Take a representative sample of 2,2-dimethylbutane in a clean, conductive container.

e Bond the sample container to the conductivity meter's ground before opening.

o Measure the temperature of the sample.

» Rinse the conductivity cell with a small amount of the sample.

« Fill the conductivity cell with the sample, ensuring the electrodes are fully immersed.

 Allow sufficient time for any accumulated static charge to dissipate (rest conductivity
measurement).[5][6]
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» Record the conductivity reading from the meter in picosiemens per meter (pS/m).

» Repeat the measurement with fresh aliquots of the sample to ensure consistency.

Protocol 2: Grounding and Bonding Verification

Objective: To ensure the integrity of grounding and bonding connections before transferring
2,2-dimethylbutane.

Apparatus:
o Ohmmeter or continuity tester.
e Grounding and bonding cables with clamps.

Methodology:

Visually inspect all grounding and bonding cables and clamps for any signs of damage or
corrosion.

« ldentify the designated grounding point in the work area.
e Connect one lead of the ohmmeter to the grounding point.

o Connect the other lead of the ohmmeter to the clamp of the grounding cable. A low
resistance reading (typically less than 10 ohms) should be observed.

 Attach the grounding clamp to the dispensing container.

o Connect one clamp of the bonding cable to the dispensing container and the other clamp to
the receiving container.

» Use the ohmmeter to verify continuity (low resistance) between the dispensing and receiving
containers through the bonding cable.

Visualizations
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Caption: Workflow for safe transfer of 2,2-dimethylbutane.
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Caption: Proper grounding and bonding setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Discharge During 2,2-Dimethylbutane Transfer]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b166423#mitigating-electrostatic-discharge-when-

transferring-2-2-dimethylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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